Fmoc-4-fluoro-L-phenylalanine
Overview
Description
Fmoc-4-fluoro-L-phenylalanine is a standard building block for the introduction of 4-fluorophenylalanine residues by Fmoc SPPS . It is also known as Fmoc-Phe (4-F)-OH, N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-4-fluoro-L-phenylalanine .
Synthesis Analysis
The synthesis of this compound involves a methodology reported in C-H Activation . Enzymatic synthesis of fluorinated compounds has gained attention, and among all enzyme-catalyzed synthesis methods, the direct formation of the C-F bond by fluorinase is the most effective and promising method .Molecular Structure Analysis
The empirical formula of this compound is C24H20FNO4 . Its molecular weight is 405.42 . The SMILES string is OC(=O)C@Hcc1)NC(=O)OCC2c3ccccc3-c4ccccc24 .Chemical Reactions Analysis
This compound is suitable for Fmoc solid-phase peptide synthesis . It was introduced in collaboration with Yu and coworkers in reflection to a methodology reported in C-H Activation .Physical And Chemical Properties Analysis
This compound appears as a white solid . It should be stored at a temperature between 2-8°C .Scientific Research Applications
Hydrogels for Tissue Engineering : Fmoc-4-fluoro-phenylalanine was found to be the most efficient gelator for forming hydrogels, which are potential materials for tissue engineering and drug delivery. A study synthesized a Fmoc-peptide based on this compound, which promoted cell adhesion and proliferation, indicating its usefulness in tissue engineering applications (Wang et al., 2013).
Antibacterial Composite Materials : The nanoassemblies formed by Fmoc-pentafluoro-L-phenylalanine-OH exhibited significant antibacterial capabilities. These materials inhibited bacterial growth and viability without being cytotoxic to mammalian cell lines. This demonstrates the potential of Fmoc-4-fluoro-L-phenylalanine in creating enhanced biomedical materials with intrinsic antibacterial properties (Schnaider et al., 2019).
Self-Assembly and Hydrogelation : this compound derivatives can self-assemble into hydrogel networks spontaneously without the need for pH adjustment or organic cosolvents. This ability to form hydrogels under diverse conditions is valuable for various biological applications (Rajbhandary et al., 2017).
Signal Transduction Studies : This compound can be used for the preparation of inhibitors directed against various signal transduction pathways. Its synthesis and application are relevant in studying protein interactions and signal transduction mechanisms (Yao et al., 1999).
Enhanced Antibacterial Properties : By incorporating silver ions into this compound-based hydrogels, the antibacterial properties against both Gram-positive and Gram-negative bacteria were significantly improved. This application highlights its potential in creating effective antibacterial agents (Zhao et al., 2021).
Safety and Hazards
properties
IUPAC Name |
(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-fluorophenyl)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20FNO4/c25-16-11-9-15(10-12-16)13-22(23(27)28)26-24(29)30-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-12,21-22H,13-14H2,(H,26,29)(H,27,28)/t22-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IXUMACXMEZBPJG-QFIPXVFZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CC4=CC=C(C=C4)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)N[C@@H](CC4=CC=C(C=C4)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20FNO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50370321 |
Source
|
| Record name | N-{[(9H-Fluoren-9-yl)methoxy]carbonyl}-4-fluoro-L-phenylalanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50370321 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
405.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
169243-86-1 |
Source
|
| Record name | N-{[(9H-Fluoren-9-yl)methoxy]carbonyl}-4-fluoro-L-phenylalanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50370321 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Fmoc-L-4-Fluorophenylalanine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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